Celecoxib Carboxylic Acid Methyl Ester
Celecoxib Carboxylic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1189893-75-1
VCID:
VC0025035
InChI:
InChI=1S/C18H14F3N3O4S/c1-28-17(25)12-4-2-11(3-5-12)15-10-16(18(19,20)21)23-24(15)13-6-8-14(9-7-13)29(22,26)27/h2-10H,1H3,(H2,22,26,27)
SMILES:
COC(=O)C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C18H14F3N3O4S
Molecular Weight:
425.4 g/mol
Celecoxib Carboxylic Acid Methyl Ester
CAS No.: 1189893-75-1
Reference Standards
VCID: VC0025035
Molecular Formula: C18H14F3N3O4S
Molecular Weight: 425.4 g/mol
| CAS No. | 1189893-75-1 |
|---|---|
| Product Name | Celecoxib Carboxylic Acid Methyl Ester |
| Molecular Formula | C18H14F3N3O4S |
| Molecular Weight | 425.4 g/mol |
| IUPAC Name | methyl 4-[2-(4-sulfamoylphenyl)-5-(trifluoromethyl)pyrazol-3-yl]benzoate |
| Standard InChI | InChI=1S/C18H14F3N3O4S/c1-28-17(25)12-4-2-11(3-5-12)15-10-16(18(19,20)21)23-24(15)13-6-8-14(9-7-13)29(22,26)27/h2-10H,1H3,(H2,22,26,27) |
| Standard InChIKey | AUACEYSPFQLYBF-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
| Synonyms | 4-[1-[4-(Aminosulfonyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzoic Acid Methyl Ester; Celebrex Carboxylic Acid Methyl Ester; |
| PubChem Compound | 22315646 |
| Last Modified | Nov 11 2021 |
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